Cas no 10102-76-8 (Metaphosphoric acid(H6P6O18), calcium salt (1:?))

• Product Name: Metaphosphoric acid(H6P6O18), calcium salt (1:?)
• CAS No: 10102-76-8
• MF: Ca₃O₁₈P₆
• MW: 594.065763473511
• CID: 179609
• PubChem ID: 61479
• Update Time: 2025-04-19

Metaphosphoric acid(H6P6O18), calcium salt (1:?) Chemical and Physical Properties

Names and Identifiers

• Metaphosphoric acid(H6P6O18), calcium salt (1:?)
• tricalcium,2,4,6,8,10,12-hexaoxido-1,3,5,7,9,11-hexaoxa-2λ⁵,4λ⁵,6λ⁵,8λ⁵,10λ⁵,12λ⁵-hexaphosphacyclododecane 2,4,6,8,10,12-hexaoxide
• DTXSID90143677
• Metaphosphoric acid (H6P6O18), calcium salt
• NS00131885
• Metaphosphoric acid, (H6P6O18), calcium salt
• Calcium hexametaphosphate
• 10102-76-8

• Inchi： 1S/3Ca.H6O18P6/c;;;1-19(2)13-20(3,4)15-22(7,8)17-24(11,12)18-23(9,10)16-21(5,6)14-19/h;;;(H,1,2)(H,3,4)(H,5,6)(H,7,8)(H,9,10)(H,11,12)/q3*+2;/p-6
• InChI Key： KRSIWAJXDVVKLZ-UHFFFAOYSA-H
• SMILES： [Ca+2].[Ca+2].[Ca+2].P1(=O)([O-])OP(=O)([O-])OP(=O)([O-])OP(=O)([O-])OP(=O)([O-])OP(=O)([O-])O1

Computed Properties

• Exact Mass: 593.6388
• Monoisotopic Mass: 593.6388077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 513
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 296Ų

Experimental Properties

• PSA: 296.16